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For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Bromo-3-methylbenzaldehyde is a substituted aromatic aldehyde that serves as a crucial
intermediate and versatile building block in organic synthesis. Its unique structure, featuring an
aldehyde functional group, a bromine atom, and a methyl group on a benzene ring, allows for a
wide range of chemical transformations. This makes it a valuable precursor for the synthesis of
complex organic molecules, including pharmaceutical scaffolds and agrochemicals. This
technical guide provides an in-depth overview of the chemical and physical properties of 4-
Bromo-3-methylbenzaldehyde, detailed experimental protocols for its synthesis, and a
summary of its key applications in research and development.

Chemical Identity and Properties

4-Bromo-3-methylbenzaldehyde is an organic compound with the chemical formula
CsH7BrO.[1] It is also known by its IUPAC name, 4-bromo-3-methylbenzaldehyde, and CAS
number 78775-11-8.

Table 1: Physicochemical Properties of 4-Bromo-3-methylbenzaldehyde
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Property Value Reference(s)
Chemical Formula CsH7BrO [1]

Molecular Weight 199.04 g/mol [1]

CAS Number 78775-11-8 [1]
Appearance Colorless to white oil or solid [1]

Melting Point 114-116 °C [1]

Boiling Point ~262 °C [1]

Purity Typically >98%

Table 2: Spectroscopic and Safety Information

Parameter Description Reference(s)

Expected signals for aldehydic,
aromatic, and methyl protons.

1H NMR Aromatic region simplified due [2]
to para-like substitution

pattern.

Expected signals for carbonyl,
3C NMR _ [3]
aromatic, and methyl carbons.

Characteristic C=0 stretch for
aldehyde (~1700 cm™1), C-H

IR Spectroscopy [4]
stretches for aldehyde,

aromatic, and methyl groups.

Irritating to skin, eyes, and

Safety respiratory system. Harmful if [1]
swallowed.
Hazard Statements H302, H315, H319, H335 [5]
. P261, P280,
Precautionary Statements [5]
P305+P351+P338
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Synthesis and Experimental Protocols

The synthesis of 4-Bromo-3-methylbenzaldehyde is most commonly achieved through the
oxidation of its corresponding alcohol, (4-bromo-3-methylphenyl)methanol.[1] An alternative
approach involves the electrophilic bromination of 3-methylbenzaldehyde.[6]

Synthesis via Oxidation of (4-Bromo-3-
methylphenyl)methanol

This method provides a high-yield route to the target compound.

Synthesis of 4-Bromo-3-methylbenzaldehyde

( )

Add

Manganese Dioxide (MnO3)

Reaction Completion

( )

4-Bromo-3-methylbenzaldehyde

(Oil, 89% yield)
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Caption: Workflow for the synthesis of 4-Bromo-3-methylbenzaldehyde.
Experimental Protocol:

e (4-Bromo-3-methylphenyl)methanol (420 mg, 2.09 mmol) is dissolved in dichloromethane (6
mL) at room temperature.[1]

e Manganese dioxide (1.82 g, 20.9 mmol) is subsequently added to this solution.[1]
e The reaction mixture is stirred at room temperature for 12 hours.[1]
e Upon completion of the reaction, the insoluble solid is removed by filtration.[1]

e The filtrate is concentrated under reduced pressure to afford 4-bromo-3-
methylbenzaldehyde (372 mg, 89% yield) as an oil.[1]

Chemical Reactivity and Applications

The dual functionality of the aldehyde group and the bromine atom makes 4-Bromo-3-
methylbenzaldehyde a highly reactive and versatile intermediate in organic synthesis.[6]

Grignard Reaction

The aldehyde group can readily undergo nucleophilic addition. For instance, reaction with a
Grignard reagent such as methyl magnesium bromide converts the aldehyde to a secondary
alcohol. This alcohol can then be oxidized to the corresponding acetophenone.[7]

Experimental Protocol for Grignard Reaction and Subsequent Oxidation:

A solution of 4-bromo-3-methylbenzaldehyde (4 g, 20 mmol) in dry tetrahydrofuran (40 mL)
is cooled to 0°C under a nitrogen atmosphere.[7]

o Methyl magnesium bromide (20 mL, 1N in tetrahydrofuran) is added dropwise.[7]
e The ice bath is removed, and the mixture is stirred for 2 hours.[7]

e The reaction is quenched with aqueous ammonium chloride (40 mL) and extracted with
dichloromethane (3 x 20 mL).[7]
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» The combined organic phases are dried over sodium sulphate, filtered, and concentrated.
The residue is purified by column chromatography to yield 1-(4-bromo-3-
methylphenyl)ethanol.[7]

Applications in Drug Discovery and Development

4-Bromo-3-methylbenzaldehyde is a valuable building block for the synthesis of complex
molecular scaffolds used in the development of new pharmaceuticals.[6]

o Pharmaceutical Intermediates: It serves as a key starting material for a variety of more
complex molecules with potential biological activity.[7]

o Synthesis of Bioactive Scaffolds: Its reactivity allows for its incorporation into diverse
molecular frameworks, which are foundational structures for drug candidates.[7]

o Epigenetic Enzyme Inhibitors: Research has suggested its potential utility in the synthesis of
inhibitors for enzymes such as Polycomb Repressive Complex 2 (PRC2), which is a target in
cancer therapy.[8][9]

o Other Therapeutic Areas: Derivatives of this compound have been used to synthesize
molecules with potential applications as opioid receptor antagonists and PPARd agonists for
conditions like osteoporosis.[10]
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Applications in Drug Development
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Caption: Role of 4-Bromo-3-methylbenzaldehyde in drug development.

Safety and Handling

4-Bromo-3-methylbenzaldehyde is classified as an irritant and is harmful if swallowed.[1] It
should be handled in a well-ventilated fume hood with appropriate personal protective
equipment (PPE), including gloves and safety glasses.[1] Store in a cool, dry place under an
inert atmosphere.

Conclusion

4-Bromo-3-methylbenzaldehyde is a chemical intermediate of significant value to the
research, pharmaceutical, and chemical synthesis industries. Its well-defined reactivity, coupled
with established synthetic protocols, makes it an essential tool for the construction of novel and
complex molecules. This guide provides the foundational technical information required for its
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safe handling, synthesis, and application in advanced scientific research and drug development
endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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